Cas no 2680888-20-2 (benzyl N-{(1r,4r)-1-fluoro-4-(hydroxymethyl)cyclohexylmethyl}carbamate)

• Product Name: benzyl N-{(1r,4r)-1-fluoro-4-(hydroxymethyl)cyclohexylmethyl}carbamate
• CAS No: 2680888-20-2
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• CID: 5636845
• PubChem ID: 165935864
• Update Time: 2025-11-06

benzyl N-{(1r,4r)-1-fluoro-4-(hydroxymethyl)cyclohexylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680888-20-2
• EN300-28289328
• EN300-28289329
• 2680777-84-6
• benzyl N-{[(1r,4r)-1-fluoro-4-(hydroxymethyl)cyclohexyl]methyl}carbamate
• benzyl N-{[(1s,4s)-1-fluoro-4-(hydroxymethyl)cyclohexyl]methyl}carbamate
• benzyl N-{(1r,4r)-1-fluoro-4-(hydroxymethyl)cyclohexylmethyl}carbamate

• Inchi： 1S/C16H22FNO3/c17-16(8-6-13(10-19)7-9-16)12-18-15(20)21-11-14-4-2-1-3-5-14/h1-5,13,19H,6-12H2,(H,18,20)
• InChI Key： HYSPUWLKBAVCSH-UHFFFAOYSA-N
• SMILES： FC1(CNC(=O)OCC2C=CC=CC=2)CCC(CO)CC1

Computed Properties

• Exact Mass: 295.15837173g/mol
• Monoisotopic Mass: 295.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{(1r,4r)-1-fluoro-4-(hydroxymethyl)cyclohexylmethyl}carbamate

Benzyl N-{(1r,4r)-1-fluoro-4-(hydroxymethyl)cyclohexylmethyl}carbamate: A Comprehensive Overview

The compound benzyl N-{(1r,4r)-1-fluoro-4-(hydroxymethyl)cyclohexylmethyl}carbamate, identified by the CAS number 2680888-20-2, is a sophisticated organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural properties, synthesis methods, and recent advancements in understanding its applications.

At its core, the molecule consists of a benzyl group attached to a carbamate functional group, which is further connected to a chiral cyclohexane ring system. The cyclohexane ring contains a fluorine atom at the (1r) position and a hydroxymethyl group at the (4r) position. This stereochemistry is crucial for the compound's biological activity and selectivity. Recent studies have highlighted the importance of such chiral centers in drug design, particularly in enhancing pharmacokinetic properties and reducing off-target effects.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the cyclohexane ring through ring-closing metathesis or other cyclization techniques, followed by functionalization to introduce the fluorine and hydroxymethyl groups. The final step involves coupling the benzyl group with the carbamate moiety, often facilitated by coupling agents such as HATU or EDCI in the presence of a base like DIPEA. Researchers have optimized these steps to achieve high yields and purity, making this compound more accessible for further studies.

Recent research has focused on the biological activity of this compound, particularly its role as a potential therapeutic agent. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential application in treating conditions such as arthritis or neurodegenerative diseases. Additionally, studies have explored its effects on cellular signaling pathways, revealing modulation of key receptors that play roles in pain perception and immune response.

The stereochemistry of the compound has been shown to significantly influence its bioavailability and efficacy. For instance, enantiomeric excess (ee) has been found to enhance solubility and absorption rates in preclinical models. This finding underscores the importance of stereocontrol in medicinal chemistry and highlights the need for advanced synthetic methodologies to produce enantiomerically pure compounds.

In terms of applications beyond pharmacology, this compound has also been investigated for its potential use in agrochemicals and materials science. Its ability to act as a chiral catalyst in asymmetric synthesis reactions has been explored, offering new avenues for green chemistry practices. Furthermore, preliminary studies suggest that it may serve as a building block for more complex molecular architectures with tailored functionalities.

The environmental impact of this compound is another area of growing interest. Researchers are examining its biodegradability and ecological footprint under various conditions. Early results indicate that it undergoes rapid degradation under aerobic conditions, reducing concerns about long-term environmental persistence.

In conclusion, benzyl N-{(1r,4r)-1-fluoro-4-(hydroxymethyl)cyclohexylmethyl}carbamate represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and biological understanding, positions it as a promising candidate for future innovations in medicine and beyond.